Cas no 921928-88-3 (Propanoic acid, 2-methyl-2-[(phenylthioxomethyl)thio]-)

Propanoic acid, 2-methyl-2-[(phenylthioxomethyl)thio]- structure
921928-88-3 structure
Product Name:Propanoic acid, 2-methyl-2-[(phenylthioxomethyl)thio]-
CAS No:921928-88-3
MF:C11H12O2S2
MW:240.341780662537
CID:742983
PubChem ID:57652951
Update Time:2025-04-19

Propanoic acid, 2-methyl-2-[(phenylthioxomethyl)thio]- Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid, 2-methyl-2-[(phenylthioxomethyl)thio]-
    • 2-(benzenecarbonothioylsulfanyl)-2-methylpropanoic acid
    • 921928-88-3
    • 2-Methyl-2-((phenylcarbonothioyl)thio)propanoicacid
    • SCHEMBL822806
    • DTXSID10727438
    • 2-[(Benzenecarbothioyl)sulfanyl]-2-methylpropanoic acid
    • 2-Methyl-2-((phenylcarbonothioyl)thio)propanoic acid
    • Inchi: 1S/C11H12O2S2/c1-11(2,10(12)13)15-9(14)8-6-4-3-5-7-8/h3-7H,1-2H3,(H,12,13)
    • InChI Key: GUPFVEXBPOUZMT-UHFFFAOYSA-N
    • SMILES: S(C(C1C=CC=CC=1)=S)C(C(=O)O)(C)C

Computed Properties

  • Exact Mass: 240.02787197g/mol
  • Monoisotopic Mass: 240.02787197g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 94.7Ų
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